MMDMA (hydrochloride)
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Overview
Description
3,4-MDMA, also known as ecstasy, is a euphoric entactogen that is illegal in most countries and is regulated (Schedule I) in the United States. MMDMA is an analog of 3,4-MDMA with a methoxy moiety at the 3 position of the phenyl group. The physiological and toxicological properties of this compound are not known. This product is intended for forensic and research applications.
Scientific Research Applications
Surfactant-Modified Montmorillonite
Montmorillonite modified by benzyloctadecyldimethylammonium chloride (BODMA-Cl), a compound related to MMDMA, shows significant promise in environmental applications. This modification enhances the adsorption capacity for perchlorate, a contaminant in water. The unique structural arrangement of BODMA-Cl within the montmorillonite layers, involving hydrophobic interactions and π–π interactions, contributes to its high adsorption efficiency (Luo, Sasaki, & Hirajima, 2015).
NDMA Precursor Analysis
N-nitrosodimethylamine (NDMA), a carcinogen, can be formed during water treatment processes. Studies involving MMDMA-related compounds, such as dimethylamine, have been pivotal in understanding the formation mechanisms of NDMA in water treatment. These studies provide valuable insights into the characterization of NDMA precursors, which is crucial for developing strategies to mitigate NDMA formation in water and wastewater treatment (Mitch, Gerecke, & Sedlak, 2003).
Formation of NDMA in Water Treatment
Research on the formation of NDMA, particularly from reactions involving monochloramine, is relevant to MMDMA (hydrochloride) as it provides a deeper understanding of potential disinfection by-products in water treatment. This research is critical for informing treatment strategies to minimize the formation of harmful compounds such as NDMA (Choi & Valentine, 2002).
Aerobic Biodegradation of NDMA
Studies on the aerobic biodegradation of NDMA are important in understanding how compounds related to MMDMA can be broken down in environmental contexts. This research provides insights into the biodegradation pathways and the organisms involved, which is crucial for developing bioremediation strategies (Sharp, Wood, & Alvarez-Cohen, 2005).
Analytical Method for NDMA Detection
The development of analytical methods for detecting NDMA, such as LC-MS/MS techniques, is relevant to MMDMA research. This enables precise measurement and monitoring of NDMA levels in pharmaceuticals, essential for ensuring product safety and regulatory compliance (Shrivas, 2021).
Properties
Molecular Formula |
C12H17NO3 · HCl |
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Molecular Weight |
259.7 |
InChI |
InChI=1S/C12H17NO3.ClH/c1-8(13-2)4-9-5-10(14-3)12-11(6-9)15-7-16-12;/h5-6,8,13H,4,7H2,1-3H3;1H |
InChI Key |
BOGFWGBWNVWQEC-UHFFFAOYSA-N |
SMILES |
CC(NC)CC1=CC(OC)=C(OCO2)C2=C1.Cl |
Synonyms |
5-MeO MDMA; 5-methoxy MDMA |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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